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Compound Name: 5-Hydroxy-5-methylpiperidin-2-one

CAS No.: 501435-45-6

Cat. No.: B1426239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxy-5-methylpiperidin-2-one is a substituted piperidinone, a class of heterocyclic

compounds of significant interest in medicinal chemistry and drug development. The

piperidinone scaffold is a common feature in a variety of biologically active molecules. The

presence of both a hydroxyl and a methyl group at the 5-position introduces a chiral center and

specific steric and electronic features that can significantly influence the molecule's

pharmacological properties. Accurate and comprehensive analytical characterization is

therefore a critical step in its synthesis, quality control, and further development.

This application note provides a detailed guide to the analytical methodologies for the complete

characterization of 5-Hydroxy-5-methylpiperidin-2-one, with the molecular formula C₆H₁₁NO₂

and a molecular weight of 129.16 g/mol .[1] The protocols and insights provided are grounded

in established analytical principles and data from structurally related compounds, offering a

robust framework for researchers.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Molecular Skeleton
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NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of

organic molecules, providing detailed information about the carbon-hydrogen framework.[2]

Rationale for NMR Analysis
For 5-Hydroxy-5-methylpiperidin-2-one, ¹H and ¹³C NMR are essential to confirm the

connectivity of the atoms within the piperidinone ring, verify the presence and position of the

hydroxyl and methyl substituents, and establish the relative stereochemistry if applicable.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation:

Accurately weigh 5-10 mg of the purified 5-Hydroxy-5-methylpiperidin-2-one sample.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃,

DMSO-d₆, or D₂O). The choice of solvent will depend on the sample's solubility.

Transfer the solution to a 5 mm NMR tube.

Instrumental Parameters:

Parameter ¹H NMR ¹³C NMR

Spectrometer Frequency 400 MHz or higher 100 MHz or higher

Solvent CDCl₃ (or DMSO-d₆) CDCl₃ (or DMSO-d₆)

Internal Standard
Tetramethylsilane (TMS) at

0.00 ppm

Tetramethylsilane (TMS) at

0.00 ppm

Temperature 298 K 298 K

Pulse Program Standard single pulse Proton-decoupled single pulse

Number of Scans 16-64 1024-4096

Relaxation Delay 1-2 seconds 2-5 seconds

Data Processing:
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Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase correct the resulting spectrum.

Calibrate the chemical shift scale using the TMS signal.

Integrate the signals in the ¹H NMR spectrum.

Analyze the chemical shifts, coupling constants, and multiplicities to assign the signals to the

respective protons and carbons.

Sample Preparation Data Acquisition Data Processing & Analysis

Weigh Sample (5-10 mg) Dissolve in Deuterated Solvent Transfer to NMR Tube NMR Spectrometer (400 MHz) Acquire FID Fourier Transform Phase Correction Calibration (TMS) Integration & Analysis Structural Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1426239?utm_src=pdf-body-img
https://www.benchchem.com/product/b1426239?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 5-
Hydroxy-5-methylpiperidin-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1426239#analytical-methods-for-5-hydroxy-5-
methylpiperidin-2-one-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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